Cas no 345311-06-0 (2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine)

• Product Name: 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine
• CAS No: 345311-06-0
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 1094016
• PubChem ID: 21865003
• Update Time: 2025-05-20

2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine
• 2-benzyl-3,4-dihydro-1H-2,6-naphthyridine
• SCHEMBL3934584
• F52148
• 345311-06-0

• Inchi： 1S/C15H16N2/c1-2-4-13(5-3-1)11-17-9-7-14-10-16-8-6-15(14)12-17/h1-6,8,10H,7,9,11-12H2
• InChI Key： WKUKCXXAAMVPFA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C=CN=CC=2CC1

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine

Exploring the Versatile Applications of 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 345311-06-0)

The compound 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 345311-06-0) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound serves as a valuable building block in drug discovery and material science. In this comprehensive guide, we delve into the properties, synthesis, and diverse applications of this intriguing chemical entity.

Chemically classified as a tetrahydro-2,6-naphthyridine derivative, this compound features a benzyl group at the 2-position, which significantly influences its reactivity and biological activity. The molecular framework combines the characteristics of both naphthyridine and benzyl moieties, creating a versatile scaffold for various applications. Researchers particularly value this structure for its potential in developing novel therapeutic agents, especially in neurological and cardiovascular research.

Recent advancements in heterocyclic chemistry have highlighted the importance of 2,6-naphthyridine derivatives like 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine. The compound's ability to interact with biological targets makes it particularly interesting for drug development. Many pharmaceutical companies are exploring its potential as a core structure for new medications, especially in areas addressing age-related cognitive decline and metabolic disorders - two of today's most pressing healthcare challenges.

The synthesis of 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods to improve efficiency and reduce environmental impact, aligning with the growing demand for green chemistry practices in pharmaceutical manufacturing. The compound's stability under various conditions makes it particularly valuable for industrial applications.

Beyond pharmaceutical applications, 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine has shown promise in materials science. Its conjugated system and ability to form stable complexes with metals make it interesting for developing advanced materials, including organic semiconductors and luminescent compounds. These applications are particularly relevant in today's push for more efficient energy solutions and display technologies.

Quality control for 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 345311-06-0) typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The growing emphasis on precision medicine and personalized therapeutics has further increased the demand for high-purity chemical building blocks like this compound.

The market for tetrahydro-2,6-naphthyridine derivatives has seen steady growth in recent years, driven by increasing research activities in drug discovery and material science. As more potential applications emerge for 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine, suppliers are expanding their production capabilities to meet the growing demand from academic institutions and pharmaceutical companies worldwide.

Storage and handling of 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability over time. These storage conditions are typical for most organic compounds used in research settings.

Future research directions for 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine include exploring its potential in novel drug formulations and advanced material applications. With the continuous evolution of synthetic methodologies and analytical techniques, scientists anticipate discovering even more valuable properties and applications for this versatile compound in the coming years.

For researchers and industry professionals seeking reliable sources of 2-Benzyl-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 345311-06-0), it's essential to partner with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's growing importance in various scientific fields makes it a valuable addition to any research chemical inventory.